N-benzyl-2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-benzyl-2-[(5-cyclopentyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H22N4OS/c1-21-16(14-9-5-6-10-14)19-20-17(21)23-12-15(22)18-11-13-7-3-2-4-8-13/h2-4,7-8,14H,5-6,9-12H2,1H3,(H,18,22)
• InChI Key: PEJDJFYOQQJFOP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NCC2=CC=CC=C2)C3CCCC3
• Molecular Formula: C17H22N4OS
• Molecular Weight: 330.4 g/mol

Description

N-benzyl-2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a chemical compound that has been studied extensively in the field of scientific research due to its potential therapeutic applications. This compound is a member of the triazole family of compounds and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-benzyl-2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been found to have anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to have antimicrobial, antifungal, and antitumor properties. It has also been found to have potential as a treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, this compound has been studied for its potential use as a diagnostic tool for certain types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide in lab experiments is its potential therapeutic applications. This compound has been found to have antimicrobial, antifungal, and antitumor properties, which make it a promising candidate for further study. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.

Future Directions

There are many future directions for the study of N-benzyl-2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One direction is the further study of its potential therapeutic applications. This compound has been found to have potential as a treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Further studies are needed to determine the safety and efficacy of this compound in vivo. Another direction is the study of its potential use as a diagnostic tool for certain types of cancer. This compound has been found to have potential as a diagnostic tool for certain types of cancer, and further studies are needed to determine its efficacy in this regard. Finally, future studies should focus on the development of new synthesis methods for this compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis of N-benzyl-2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide involves the reaction of benzyl bromide with 5-cyclopentyl-4-methyl-1,2,4-triazole-3-thiol in the presence of a base. The resulting product is then treated with acetic anhydride to yield the final product. The synthesis method of this compound has been well-documented in the scientific literature and has been found to be a reliable and efficient method for producing this compound.

Scientific Research Applications

N-benzyl-2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been studied extensively in the field of scientific research due to its potential therapeutic applications. This compound has been found to have antimicrobial, antifungal, and antitumor properties. It has also been found to have potential as a treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, this compound has been studied for its potential use as a diagnostic tool for certain types of cancer.